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Compound of Interest

Compound Name: (6-Methoxypyridin-2-YL)methanol

Cat. No.: B151914 Get Quote

Essential Safety and Handling Guide for (6-
Methoxypyridin-2-YL)methanol
This guide provides crucial safety and logistical information for the handling of (6-
Methoxypyridin-2-YL)methanol, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on established best practices for handling

pyridine derivatives and methanol, ensuring a safe laboratory environment.

Hazard Summary
While a specific Safety Data Sheet (SDS) for (6-Methoxypyridin-2-YL)methanol is not readily

available, the hazards can be inferred from its structural components: a pyridine ring and a

methanol group.

Pyridine Derivatives: Often toxic and flammable. Minimizing vapor inhalation and skin

contact is crucial.[1][2] Work should be conducted in a well-ventilated area.[1][2][3]

Methanol: Toxic and flammable. Can be absorbed through the skin and is harmful if

swallowed or inhaled.[4][5][6]

Based on similar compounds like (6-methoxypyridin-3-yl)methanol and (5-Fluoro-6-

methoxypyridin-3-yl)methanol, the anticipated hazards include:

Harmful if swallowed (H302)[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b151914?utm_src=pdf-interest
https://www.benchchem.com/product/b151914?utm_src=pdf-body
https://www.benchchem.com/product/b151914?utm_src=pdf-body
https://www.benchchem.com/product/b151914?utm_src=pdf-body
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Carboxy_2_5_tetrazolyl_pyridine.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Carboxy_2_5_tetrazolyl_pyridine.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A453-500.pdf
https://www.fishersci.com/store/msds?partNumber=AC423950040&productDescription=METHYL+ALCOHOL%2C+ACS%2C+99.8%25+4L&vendorId=VN00033901&countryCode=US&language=en
https://www.lyondellbasell.com/globalassets/lyb/our-solutions/products/documents/safety-summaries/methanol.pdf
https://chemical-label.com/en/ghs/print-clp/58584-63-7/6-methoxypyridin-3-ylmethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causes skin irritation (H315)[7][8]

Causes serious eye irritation (H319)[7][8]

Harmful if inhaled (H332)

May cause respiratory irritation (H335)[7][8]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for various laboratory activities involving (6-
Methoxypyridin-2-YL)methanol.
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Activity
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions

Chemical splash

goggles or face

shield[1][3]

Nitrile or butyl

rubber gloves[1]

[2][9]

Laboratory

coat[1][2][9]

Not generally

required if

handled in a

certified chemical

fume hood.[2]

Conducting

Reactions

Chemical splash

goggles or face

shield[1][3]

Nitrile or butyl

rubber gloves[1]

[2][9]

Laboratory

coat[1][2][9]

Not generally

required if

handled in a

certified chemical

fume hood.[2]

Handling Spills

Chemical splash

goggles and face

shield[2]

Nitrile or butyl

rubber gloves[1]

[2][9]

Laboratory

coat[1][2][9]

For large spills or

in poorly

ventilated areas,

a full-face

respirator with

appropriate

organic vapor

cartridges is

required.

Waste Disposal

Safety goggles

and face

shield[2]

Nitrile or butyl

rubber gloves[1]

[2][9]

Laboratory

coat[1][2][9]

Not generally

required if

containers are

sealed and

handled properly.

[2]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:
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Ventilation: All handling of (6-Methoxypyridin-2-YL)methanol must be conducted in a

properly functioning certified chemical fume hood to minimize inhalation exposure.[1][2]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

readily accessible.[9]

Ignition Sources: Keep away from heat, sparks, and open flames.[3][4] Use non-sparking

tools and ensure proper grounding of equipment to prevent static discharge.[3][4]

2. Handling:

PPE: Don the appropriate PPE as outlined in the table above. For routine handling, this

includes a lab coat, nitrile or butyl rubber gloves, and chemical splash goggles.[1][2][9]

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes and

aerosol generation. Keep containers tightly closed when not in use.[1]

Storage: Store (6-Methoxypyridin-2-YL)methanol in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents and acids.[8][9] The

storage area should be clearly labeled.

3. Decontamination:

After handling, wipe down the work area with an appropriate solvent (e.g., 70% ethanol),

followed by soap and water.

Remove and dispose of contaminated gloves properly.

Wash hands thoroughly with soap and water after completing work.[3]
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Caption: Workflow for handling (6-Methoxypyridin-2-YL)methanol.
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Disposal Plan
All waste containing (6-Methoxypyridin-2-YL)methanol, including contaminated consumables

and spill cleanup materials, must be treated as hazardous waste.[10]

1. Waste Collection:

Containers: Use a dedicated, compatible, and clearly labeled hazardous waste container

with a secure lid.[9][10] The container should be marked with the full chemical name and

associated hazards.

Segregation: Do not mix with incompatible waste streams.

2. Spill Management:

Small Spills: For small spills within a fume hood, contain the spill using an inert absorbent

material like sand or vermiculite.[2] Do not use combustible materials.

Large Spills: In case of a large spill, evacuate the immediate area and alert the laboratory

supervisor or safety officer.

Cleanup: Collect the absorbed material using non-sparking tools and place it in the

designated hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent and then wash with soap and

water.[2]

3. Final Disposal:

Storage: Store the sealed waste container in a designated, well-ventilated, and cool area

away from incompatible materials.[9]

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.[10]
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Caption: Disposal plan for (6-Methoxypyridin-2-YL)methanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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